N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C21H28N4O2S/c1-24(2)17-9-7-16(8-10-17)19(25-11-3-4-12-25)15-23-21(27)20(26)22-14-18-6-5-13-28-18/h5-10,13,19H,3-4,11-12,14-15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: RFWGGEAYWJJBRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)N3CCCC3
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactions

• Improved Synthesis Techniques : Research led by Obydennov et al. (2013) demonstrated an improved synthesis method involving ethyl 2-(dimethylamino)methylene-3-oxobutanoate with diethyl oxalate, leading to derivatives with good yields, which could potentially be applied to the synthesis of N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide (Obydennov, Röschenthaler, & Sosnovskikh, 2013).

• Microwave-Assisted Synthesis : El‐Borai et al. (2013) discussed the microwave irradiation technique for synthesizing pyrazolopyridine derivatives, a method potentially applicable for efficient synthesis of complex molecules like N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Bioisosteric Analogues and Binding Studies

• Bioisosteric Analogues : Blair et al. (1999) explored the synthesis and biological activity of thienopyrroles as potential bioisosteres for N,N-dimethyltryptamine, indicating the potential of similar structures like N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide in receptor binding studies (Blair, Marona-Lewicka, Kanthasamy, Lucaites, Nelson, & Nichols, 1999).

Catalysis

• Copper-Catalyzed Reactions : Chen et al. (2023) discovered that certain oxalamides, similar in structure to N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide, can effectively catalyze the coupling of alkynes and aryl halides, indicating potential catalytic applications of such compounds (Chen, Li, Xu, & Ma, 2023).

Molecular Structure and Analysis

• Structural Analysis : Singh et al. (2014) conducted a mixed experimental and DFT study on a pyrrole derivative, which could be analogous in the study of the molecular structure of N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide for electronic and material applications (Singh, Rawat, & Sahu, 2014).

Optical and Electronic Properties

• Electronic Device Stability : Kumar et al. (2018) synthesized and analyzed a diketopyrrolopyrrole derivative for use in electronic devices, suggesting similar potential uses for N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide in stable electronic devices with polymeric gate dielectric (Kumar, Palai, Shin, Kwon, & Pyo, 2018).